Cas no 1637301-55-3 (methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate)

• Product Name: methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate
• CAS No: 1637301-55-3
• MF: C₁₃H₁₉BO₄S
• MW: 282.163563013077
• CID: 4611859
• Update Time: 2025-10-31

methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate
• EOS-61694
• methyl 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate(WXC09092)
• 3-Thiophenecarboxylic acid, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborola...
• methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate

• Inchi： 1S/C13H19BO4S/c1-8-9(11(15)16-6)7-19-10(8)14-17-12(2,3)13(4,5)18-14/h7H,1-6H3
• InChI Key： XCCDOHKTQIGIQF-UHFFFAOYSA-N
• SMILES： C1SC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1C(OC)=O

Additional information on methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate (CAS No. 1637301-55-3)

Methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate (CAS No. 1637301-55-3) is a highly specialized boronic ester derivative with significant applications in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of thiophene carboxylates, which are widely utilized in pharmaceuticals, agrochemicals, and materials science. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for boron-containing compounds has surged due to their pivotal role in drug discovery and functional materials. Researchers and industries are increasingly focusing on sustainable synthesis methods and green chemistry approaches, where methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate stands out as a versatile building block. Its compatibility with palladium-catalyzed reactions and ability to form carbon-carbon bonds efficiently align with modern trends in precision chemistry and high-throughput screening.

The compound's unique thiophene backbone contributes to its electronic properties, making it relevant in the development of organic semiconductors and optoelectronic devices. With the rise of flexible electronics and wearable technology, derivatives like methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate are gaining attention for their potential in conductive polymers and light-emitting diodes (LEDs). These applications are frequently searched in academic and industrial forums, reflecting the compound's growing importance.

From a synthetic perspective, the carboxylate group in this compound allows for further functionalization, enabling the creation of customized derivatives tailored to specific research needs. This adaptability is particularly valuable in medicinal chemistry, where structure-activity relationship (SAR) studies require diverse molecular scaffolds. The compound's CAS No. 1637301-55-3 is often referenced in patent literature and scientific databases, underscoring its utility in intellectual property and innovation-driven industries.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some traditional reagents, methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate is designed to minimize hazardous byproducts, aligning with global initiatives such as REACH compliance and green manufacturing. This aspect resonates with users searching for eco-friendly alternatives in chemical synthesis.

In summary, methyl 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate (CAS No. 1637301-55-3) exemplifies the convergence of cutting-edge chemistry and practical applications. Its relevance spans pharmaceutical intermediates, advanced materials, and sustainable technologies, making it a compound of enduring interest to researchers and industry professionals alike.